Cas no 1016702-17-2 (3-(propan-2-yloxy)propanethioamide)

3-(propan-2-yloxy)propanethioamide structure
1016702-17-2 structure
Product Name:3-(propan-2-yloxy)propanethioamide
CAS No:1016702-17-2
MF:C6H13NOS
MW:147.238520383835
CID:6222564
PubChem ID:24689767
Update Time:2024-01-14

3-(propan-2-yloxy)propanethioamide Chemical and Physical Properties

Names and Identifiers

    • 3-(propan-2-yloxy)propanethioamide
    • 1016702-17-2
    • CS-0355837
    • 3-ISOPROPOXYPROPANETHIOAMIDE
    • EN300-1858898
    • AKOS000167928
    • Inchi: 1S/C6H13NOS/c1-5(2)8-4-3-6(7)9/h5H,3-4H2,1-2H3,(H2,7,9)
    • InChI Key: QNHQJVUOPSCPIA-UHFFFAOYSA-N
    • SMILES: S=C(CCOC(C)C)N

Computed Properties

  • Exact Mass: 147.07178521g/mol
  • Monoisotopic Mass: 147.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 67.3Ų

3-(propan-2-yloxy)propanethioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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